N-(2-naphthyl)-3-(trifluoromethyl)benzenesulfonamide

• Molecular Formula: C17H12F3NO2S
• Molecular Weight: 351.3 g/mol
• IUPAC Name: N-naphthalen-2-yl-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C17H12F3NO2S/c18-17(19,20)14-6-3-7-16(11-14)24(22,23)21-15-9-8-12-4-1-2-5-13(12)10-15/h1-11,21H
• InChI Key: ITVHYGMCBFXMCH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)NS(=O)(=O)C3=CC=CC(=C3)C(F)(F)F

Description

N-(2-naphthyl)-3-(trifluoromethyl)benzenesulfonamide, commonly known as NTFB, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

NTFB acts as a potent inhibitor of VGSCs by binding to the extracellular domain of the channel and stabilizing its closed state. This results in the reduction of sodium influx into the cell, leading to decreased neuronal excitability and inhibition of action potential generation.
Biochemical and Physiological Effects:
NTFB has been shown to have several biochemical and physiological effects, including the inhibition of neuronal excitability, reduction of pain sensation, and anti-inflammatory properties. Additionally, NTFB has been shown to have a neuroprotective effect in animal models of ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using NTFB in lab experiments is its high potency and selectivity for VGSCs, making it an ideal tool for studying the role of these channels in various physiological and pathological conditions. However, one of the limitations of using NTFB is its potential off-target effects, which can complicate data interpretation.

Future Directions

There are several potential future directions for NTFB research, including the development of more selective and potent VGSC inhibitors, the investigation of its potential therapeutic applications in neurological disorders, and the exploration of its effects on other ion channels and neurotransmitter systems. Additionally, the use of NTFB as a tool for studying the role of VGSCs in various physiological and pathological conditions warrants further investigation.

Synthesis Methods

NTFB can be synthesized through a multistep process involving the reaction of 2-naphthol with trifluoromethylbenzenesulfonyl chloride in the presence of a base to form the intermediate product. The intermediate product is then treated with ammonia to yield the final product, NTFB.

Scientific Research Applications

NTFB has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and neuroscience. One of the primary applications of NTFB is as a modulator of ion channels, specifically the voltage-gated sodium channels (VGSCs). VGSCs are essential for the generation and propagation of action potentials in neurons and are involved in several neurological disorders, including epilepsy and chronic pain.